Cas no 1423026-36-1 (ethyl 3-(3-hydroxy-8-azabicyclo[3.2.1]octan-8-yl)butanoate)

• Product Name: ethyl 3-(3-hydroxy-8-azabicyclo[3.2.1]octan-8-yl)butanoate
• CAS No: 1423026-36-1
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5054513
• PubChem ID: 63763500
• Update Time: 2026-02-28

ethyl 3-(3-hydroxy-8-azabicyclo[3.2.1]octan-8-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-{3-hydroxy-8-azabicyclo[3.2.1]octan-8-yl}butanoate
• ethyl 3-(3-hydroxy-8-azabicyclo[3.2.1]octan-8-yl)butanoate

• Inchi： 1S/C13H23NO3/c1-3-17-13(16)6-9(2)14-10-4-5-11(14)8-12(15)7-10/h9-12,15H,3-8H2,1-2H3
• InChI Key： AESFAZXEICLRIQ-UHFFFAOYSA-N
• SMILES： OC1CC2CCC(C1)N2C(C)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8

Additional information on ethyl 3-(3-hydroxy-8-azabicyclo[3.2.1]octan-8-yl)butanoate

Introduction to Ethyl 3-(3-hydroxy-8-azabicyclo[3.2.1]octan-8-yl)butanoate (CAS No. 1423026-36-1)

Ethyl 3-(3-hydroxy-8-azabicyclo[3.2.1]octan-8-yl)butanoate, a compound with the CAS number 1423026-36-1, is a structurally complex molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its unique bicyclic structure and functional groups, which make it a promising candidate for various applications in drug discovery and synthetic chemistry.

The molecular structure of Ethyl 3-(3-hydroxy-8-azabicyclo[3.2.1]octan-8-yl)butanoate consists of an azabicyclo[3.2.1]octane core, which is a seven-membered ring containing an nitrogen atom, fused with a butanoate ester group and a hydroxyl group at the 3-position. This intricate arrangement of functional groups contributes to the compound's potential biological activity and makes it an interesting subject for further investigation.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those derived from natural products or inspired by known bioactive molecules. The bicyclic structure of Ethyl 3-(3-hydroxy-8-azabicyclo[3.2.1]octan-8-yl)butanoate aligns well with this trend, as such structures often exhibit favorable pharmacokinetic properties and can serve as starting points for the design of new therapeutic agents.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of both hydroxyl and ester functional groups provides multiple sites for chemical modification, allowing researchers to explore a wide range of derivatives with tailored biological activities. This flexibility is particularly valuable in medicinal chemistry, where the ability to fine-tune molecular structure is crucial for optimizing drug efficacy and safety.

Recent studies have highlighted the importance of azabicycloalkanes in medicinal chemistry due to their ability to mimic natural products and exhibit unique binding properties with biological targets. The azabicyclo[3.2.1]octane core in Ethyl 3-(3-hydroxy-8-azabicyclo[3.2.1]octan-8-yl)butanoate has been shown to interact with various enzymes and receptors, suggesting that this compound could be a valuable starting point for the development of new drugs.

The hydroxyl group at the 3-position of the bicyclic core also plays a significant role in determining the compound's biological activity. Hydroxyl-containing molecules are known to participate in hydrogen bonding interactions, which can be critical for binding affinity and selectivity when targeting biological receptors or enzymes. This feature makes Ethyl 3-(3-hydroxy-8-azabicyclo[3.2.1]octan-8-yl)butanoate an attractive candidate for further exploration in drug discovery.

In addition to its potential as a drug scaffold, Ethyl 3-(3-hydroxy-8-azabicyclo[3.2.1]octan-8-yl)butanoate has also been studied for its synthetic utility. The compound's unique structure presents challenges in synthesis but also offers opportunities for developing new synthetic methodologies that could be applied to other complex molecules.

The ester group in the molecule provides a site for further functionalization through various chemical reactions, such as hydrolysis, amidation, or alkylation, which can be used to introduce additional functionality or modify existing groups. These reactions are well-established in organic synthesis and can be readily adapted to incorporate diverse chemical motifs into the molecule.

Recent advances in computational chemistry have also enabled researchers to predict the biological activity of molecules like Ethyl 3-(3-hydroxy-8-azabicyclo[3.2.1]octan-8-yl)butanoate with greater accuracy before conducting expensive experimental studies. By leveraging computational tools such as molecular docking and virtual screening, researchers can identify potential binding interactions between this compound and target proteins or enzymes, providing valuable insights into its biological function.

The potential applications of Ethyl 3-(3-hydroxy-8-azabicyclo[3.2.1]octan-8-yl)butanoate extend beyond drug discovery into other areas of chemical research, such as materials science and catalysis. The unique structural features of this compound make it a promising candidate for developing new materials with specialized properties or for use as a catalyst in organic transformations.

In conclusion, Ethyl 3-(3-hydroxy-8-azabicyclo[3.2.1]octan-8-yll)butanoate (CAS No.1423026- 36- 1) is a structurally fascinating molecule with significant potential in both pharmaceutical research and synthetic chemistry.